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Compound of Interest

Compound Name: Dicloromezotiaz

Cat. No.: B1473345 Get Quote

Application Note and Protocol
This document provides a detailed protocol for the preparation of Dicloromezotiaz stock

solutions for use in laboratory research settings. Dicloromezotiaz is a pyridopyrimidine

derivative and a potent insecticide that acts on nicotinic acetylcholine receptors (nAChRs).[1]

Accurate and consistent preparation of stock solutions is critical for obtaining reliable and

reproducible experimental results.

This guide is intended for researchers, scientists, and drug development professionals. All

procedures should be performed in a designated laboratory environment by trained personnel,

adhering to all institutional and national safety guidelines.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Dicloromezotiaz is provided in the

table below. This information is essential for accurate calculation of concentrations and for

understanding the handling and storage requirements of the compound.
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Property Value

Molecular Formula C₁₉H₁₂Cl₃N₃O₂S

Molecular Weight 452.74 g/mol

Appearance Light yellow to green-yellow solid powder

Solubility DMSO: 100 mg/mL (220.88 mM)

Purity >98% (typical)

Safety Precautions and Handling
Dicloromezotiaz is a chemical substance that requires careful handling to minimize exposure

and ensure laboratory safety. The following precautions should be strictly observed:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile) when handling

Dicloromezotiaz powder and its solutions.

Ventilation: Work in a well-ventilated area, preferably within a chemical fume hood, to avoid

inhalation of dust or aerosols.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental

contact, rinse the affected area thoroughly with water. If irritation persists, seek medical

attention.

Ingestion and Inhalation: Dicloromezotiaz is harmful if swallowed or inhaled. Avoid creating

dust when handling the solid form.

Disposal: Dispose of all waste materials, including empty vials, contaminated PPE, and

unused solutions, in accordance with local, state, and federal regulations for chemical waste.

Experimental Protocol: Preparation of a 100 mM
Dicloromezotiaz Stock Solution in DMSO
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This protocol describes the preparation of a 100 mM stock solution of Dicloromezotiaz in

Dimethyl Sulfoxide (DMSO). This is a common starting concentration for many in vitro

experiments.

Materials and Equipment
Dicloromezotiaz (solid powder)

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), biotechnology grade

Analytical balance (readable to at least 0.1 mg)

Microcentrifuge tubes or amber glass vials with screw caps

Calibrated micropipettes and sterile, filter-barrier pipette tips

Vortex mixer

Water bath or heat block (optional, for aiding dissolution)

Ultrasonic bath (optional, for aiding dissolution)

Step-by-Step Procedure
Equilibrate Reagents: Allow the vial of Dicloromezotiaz powder and the bottle of DMSO to

come to room temperature before opening to prevent condensation of moisture, which can

affect the compound's stability and solubility.

Calculate Required Mass: To prepare a desired volume of a 100 mM stock solution, use the

following formula:

Mass (mg) = 100 mmol/L * Volume (L) * 452.74 g/mol * 1000 mg/g

For example, to prepare 1 mL (0.001 L) of a 100 mM stock solution:

Mass (mg) = 0.1 mol/L * 0.001 L * 452.74 g/mol * 1000 mg/g = 45.27 mg

Weighing Dicloromezotiaz: Carefully weigh out the calculated mass of Dicloromezotiaz
powder using an analytical balance. Tare a clean, dry microcentrifuge tube or vial before
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adding the powder.

Adding Solvent: Using a calibrated micropipette, add the calculated volume of DMSO to the

vial containing the Dicloromezotiaz powder. For the example above, add 1 mL of DMSO.

Dissolution: Securely cap the vial and vortex thoroughly for 1-2 minutes to facilitate

dissolution. If the compound does not fully dissolve, the following steps can be taken:

Warming: Gently warm the solution to 30-40°C in a water bath or on a heat block with

intermittent vortexing. Avoid excessive heat, which could degrade the compound.

Sonication: Place the vial in an ultrasonic bath for 5-10 minute intervals until the solid is

completely dissolved.

Visual Inspection: Once dissolved, the solution should be clear and free of any visible

particulates.

Labeling and Storage: Clearly label the vial with the compound name, concentration (100

mM), solvent (DMSO), preparation date, and your initials.

Storage and Stability
Proper storage of Dicloromezotiaz powder and its stock solutions is crucial for maintaining its

activity and ensuring the reproducibility of experiments.
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Form
Storage
Temperature

Duration Notes

Solid Powder -20°C Up to 3 years

Keep in a tightly

sealed container in a

dry environment.

Stock Solution in

DMSO
-80°C Up to 6 months

Aliquot into single-use

volumes to avoid

repeated freeze-thaw

cycles.

Stock Solution in

DMSO
-20°C Up to 1 month

Recommended for

short-term storage.

Aliquoting is still

advised.

Note: Avoid repeated freeze-thaw cycles of the stock solution, as this can lead to degradation

of the compound and precipitation. It is highly recommended to prepare small aliquots based

on anticipated experimental needs.

Workflow and Diagrams
Experimental Workflow for Stock Solution Preparation
The following diagram illustrates the sequential steps for preparing a Dicloromezotiaz stock

solution.
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Caption: Workflow for preparing Dicloromezotiaz stock solutions.
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This detailed protocol and the accompanying information are designed to assist researchers in

the accurate and safe preparation of Dicloromezotiaz stock solutions, contributing to the

integrity and success of their scientific investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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